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For Researchers, Scientists, and Drug Development Professionals

Introduction

Butoxycarboxim is a systemic carbamate insecticide and acaricide effective against a range
of sucking insects.[1] As an oxime carbamate, it functions through contact and stomach action,
providing protection for various crops, particularly ornamental plants.[1] Introduced around
1975, Butoxycarboxim acts as a reversible acetylcholinesterase inhibitor, disrupting the
nervous system of target pests.[1][2] This document provides detailed application notes and
experimental protocols for the use of Butoxycarboxim in a research and agricultural context.

Physicochemical Properties

Butoxycarboxim is a colorless crystalline solid.[3] It is highly soluble in water and polar
organic solvents, but has low solubility in non-polar solvents.[2][3] Technical grade
Butoxycarboxim is a mixture of (E)- and (Z)-isomers, typically in a ratio of 85-90:15-10.[3][4]

Table 1: Physicochemical Properties of Butoxycarboxim
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Property Value Reference(s)
Molecular Formula C7H14N204S [5]
Molecular Weight 222.26 g/mol [5]
Melting Point 85-89 °C (Technical) [4]
Vapor Pressure 2.0 x 10~ mm Hg at 20 °C [3]
Water Solubility 2.09 x 105 mg/L [6]
Log Kow -0.1 [4]

Mode of Action: Acetylcholinesterase Inhibition

Butoxycarboxim, like other carbamate insecticides, exerts its toxic effect by inhibiting the
enzyme acetylcholinesterase (AChE) in the nervous system of insects.[7] AChE is responsible
for the hydrolysis of the neurotransmitter acetylcholine (ACh) at the synaptic cleft.[7] By
reversibly carbamylating the active site of AChE, Butoxycarboxim prevents the breakdown of
ACh.[7] The resulting accumulation of ACh leads to continuous nerve stimulation, causing
hyperactivity, paralysis, and ultimately death of the insect.[7]
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Caption: Mechanism of Butoxycarboxim Action.

Target Pests and Applications

Butoxycarboxim is primarily effective against sucking insects.[1] Its systemic properties make
it particularly useful for controlling pests that feed on plant sap.[1][2]

Target Pests:

o Aphids (e.g., Aphis gossypii)[3][5]

e Thrips (e.g., Thrips tabaci)[8][9]

o Spider Mites (Tetranychus urticae)[10]

o Whiteflies (Bemisia tabaci)[7]

Primary Applications:

e Ornamental plants (potted and in hydroculture)[4][7]

+ Some formulations were historically used on citrus, cotton, and vegetables.[7]

Quantitative Data

Specific efficacy data for Butoxycarboxim against target pests is limited in recent literature.
The following tables provide available toxicity data for non-target organisms and a template for
researchers to populate with experimental data.

Table 2: Ecotoxicity of Butoxycarboxim
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Organism Test Value Reference(s)

Oncorhynchus mykiss

] 24-hour LC50 >170 mg/L [3]
(Rainbow Trout)
Cyprinus carpio
96-hour LC50 1,750 mg/L [3]
(Carp)
Daphnia magna
96-hour LC50 500 pg/L [3]

(Water Flea)

Table 3: Efficacy of Butoxycarboxim Against Target Pests (Template for Experimental Data)

95%
. LC50 (ppm or .
Target Pest Life Stage Confidence Slope + SE
Hg/mL)

Interval

Aphis gossypii Adult

Thrips tabaci Adult

Tetranychus

) Adult
urticae

Table 4: Field Trial Efficacy of Butoxycarboxim (Template for Experimental Data)

Application  Pest Corrected Crop Yield
Crop Target Pest  Rate (kg Mortality Mortality Increase
a.i./ha) (%) (%) (%)
Tetranychus
Rose ,
urticae

Chrysanthem  Aphis

um gossypii

Experimental Protocols
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Protocol 1: Preparation of Butoxycarboxim Solutions for
Laboratory Bioassays

Objective: To prepare accurate concentrations of Butoxycarboxim for use in laboratory-based
efficacy studies.

Materials:

Technical grade Butoxycarboxim

o Acetone (analytical grade)

¢ Distilled water

e Surfactant (e.g., Triton X-100)

o Volumetric flasks

o Pipettes

e Magnetic stirrer and stir bars

Procedure:

e Prepare a stock solution by accurately weighing a known amount of technical grade
Butoxycarboxim and dissolving it in a small volume of acetone in a volumetric flask.

e Bring the stock solution to the final volume with distilled water containing a surfactant
(typically at 0.01-0.1% v/v) to ensure proper mixing and adhesion to plant surfaces.

e Prepare a series of serial dilutions from the stock solution to achieve the desired
experimental concentrations.

o Use a magnetic stirrer to ensure homogeneity of the solutions.

» Prepare a control solution containing the same concentration of acetone and surfactant as
the highest concentration of Butoxycarboxim tested.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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